Cas no 137242-41-2 (Ethyl 5-bromobenzofuran-3-carboxylate)
Ethyl 5-bromobenzofuran-3-carboxylate is a brominated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a benzofuran core substituted with a bromine atom at the 5-position and an ethyl ester group at the 3-position, enhancing its reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its structural properties make it a valuable intermediate for constructing complex heterocyclic frameworks. The ethyl ester moiety offers versatility for further functionalization, including hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and stability under standard synthetic conditions.
137242-41-2 structure
Product Name:Ethyl 5-bromobenzofuran-3-carboxylate
CAS No:137242-41-2
MF:C11H9BrO3
MW:269.091362714767
CID:1033124
PubChem ID:21694192
Update Time:2025-10-06
Ethyl 5-bromobenzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromobenzofuran-3-carboxylate
- Ethyl 5-bromo-1-benzofuran-3-carboxylate
- AK119950
- KB-253634
- SureCN9844024
- 137242-41-2
- ZBKAUMXETAHVCI-UHFFFAOYSA-N
- AKOS015006945
- 5-BroMo-benzofuran-3-carboxylic acid ethyl ester
- SCHEMBL9844024
- DTXSID10617022
- DB-370459
- Ethyl5-bromobenzofuran-3-carboxylate
- CS-0445576
-
- Inchi： 1S/C11H9BrO3/c1-2-14-11(13)9-6-15-10-4-3-7(12)5-8(9)10/h3-6H,2H2,1H3
- InChI Key： ZBKAUMXETAHVCI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=CO2
Computed Properties
- Exact Mass: 267.97351g/mol
- Monoisotopic Mass: 267.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 39.4Ų
Ethyl 5-bromobenzofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160256-1g |
ethyl 5-bromobenzofuran-3-carboxylate |
137242-41-2 | 95% | 1g |
$729 | 2021-06-17 | |
| Alichem | A019097183-1g |
Ethyl 5-bromobenzofuran-3-carboxylate |
137242-41-2 | 95% | 1g |
621.72 USD | 2021-06-17 | |
| Chemenu | CM160256-1g |
ethyl 5-bromobenzofuran-3-carboxylate |
137242-41-2 | 95% | 1g |
$638 | 2023-02-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01090-5g |
Ethyl 5-bromo-1-benzofuran-3-carboxylate |
137242-41-2 | 95% | 5g |
$1180 | 2023-09-07 |
Ethyl 5-bromobenzofuran-3-carboxylate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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